2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile

• IUPAC Name: 2-(4-fluorophenyl)sulfonyl-2-(3-morpholin-4-ylquinoxalin-2-yl)acetonitrile
• InChI: InChI=1S/C20H17FN4O3S/c21-14-5-7-15(8-6-14)29(26,27)18(13-22)19-20(25-9-11-28-12-10-25)24-17-4-2-1-3-16(17)23-19/h1-8,18H,9-12H2
• InChI Key: IUBZXQAMGOUFJM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=CC=CC=C3N=C2C(C#N)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H17FN4O3S
• Molecular Weight: 412.4 g/mol

Description

2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile, also known as FSAQ, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism Of Action

2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile has been found to act as a potent and selective inhibitor of PKC. This compound binds to the catalytic domain of PKC, preventing it from phosphorylating its downstream targets. This inhibition of PKC activity has been shown to have a variety of downstream effects, including the inhibition of cell proliferation and the induction of cell death.
Biochemical and Physiological Effects:
2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile has been found to have a variety of biochemical and physiological effects. This compound has been shown to inhibit cell proliferation and induce cell death in cancer cells, making it a potential anti-cancer agent. 2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile has also been shown to inhibit the activity of various ion channels, including the voltage-gated potassium channel, making it a potential tool for investigating the role of ion channels in various biological processes.

Advantages And Limitations For Lab Experiments

The advantages of using 2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile in lab experiments include its potency and selectivity for PKC, as well as its ability to inhibit the activity of various ion channels. However, the limitations of using 2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile include its potential toxicity and the need for careful dosing to avoid unwanted side effects.

Future Directions

There are many potential future directions for research involving 2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile. One area of interest is the development of 2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile-based therapies for cancer. Another area of interest is the investigation of the role of ion channels in various biological processes, using 2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile as a tool. Additionally, further studies are needed to fully understand the potential toxicity of 2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile and to develop safe dosing protocols for its use in lab experiments.

Synthesis Methods

The synthesis of 2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile involves a multi-step process that begins with the reaction of 4-fluorobenzenesulfonyl chloride with 3-morpholinoquinoxaline-2-amine to form the intermediate 2-(4-fluorophenylsulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile. This intermediate is then reacted with sodium hydroxide to produce the final product, 2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile.

Scientific Research Applications

2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. 2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile has been used in studies investigating the role of protein kinase C (PKC) in cancer cells, as well as studies investigating the effects of 2-((4-Fluorophenyl)sulfonyl)-2-(3-morpholinoquinoxalin-2-yl)acetonitrile on the activity of various ion channels.